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Compound of Interest

3-(Bromomethyl)-5-
Compound Name: _
chlorobenzo[b]thiophene

Cat. No.: B075638

A-Z Guide to Safe Handling: 3-(Bromomethyl)-5-
chlorobenzo[b]thiophene

Authored for Drug Development Professionals, Researchers, and Scientists

This document provides a comprehensive technical overview of the safety protocols and
handling precautions for 3-(Bromomethyl)-5-chlorobenzo[b]thiophene (CAS No: 1198-51-2).
As a brominated heterocyclic compound, this reagent demands rigorous adherence to safety
procedures to mitigate risks associated with its corrosive and toxic properties. This guide
synthesizes data from authoritative safety documents to provide a field-proven framework for
its safe use in a laboratory setting.

Hazard Profile & Chemical Identity

3-(Bromomethyl)-5-chlorobenzo[b]thiophene is a solid organic compound that presents
significant health risks upon exposure.[1] The primary dangers are severe skin burns, eye
damage, and respiratory irritation.[2][3] Its chemical structure, featuring a bromomethyl group
and a chlorinated benzothiophene core, contributes to its reactivity and hazardous nature.
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Identifier

Value Source

Chemical Name

3-(Bromomethyl)-5-
chlorobenzo[b]thiophene

[4]

3-(bromomethyl)-5-chloro-1-

Synonyms benzothiophene 1]
CAS Number 1198-51-2 [1114]
Molecular Formula CoHeBICIS [4]
Molecular Weight 261.57 g/mol [4]
Physical Form Solid [1]

GHS Classification and Precautionary Measures

The Globally Harmonized System (GHS) classification for this compound underscores its

hazardous potential. The signal word "Danger” is used to indicate the severity of the hazards.

[1][2]

Hazard Class

Hazard Category Hazard Statement

Source

Corrosive to Metals

H290: May be

Category 1 )
corrosive to metals

[2]

Skin

Corrosion/Irritation

H314: Causes severe
Category 1B skin burns and eye

damage

[2](3]

Serious Eye Damage

H314: Causes severe
Category 1 skin burns and eye

damage

[3]

H302: Harmful if

Acute Toxicity (Oral) Category 4 [51[6]
swallowed
Specific Target Organ H335: May cause
. Category 3 : o [31[51[6]
Toxicity respiratory irritation
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Adherence to the following precautionary statements is mandatory:

Prevention: P260 (Do not breathe dust), P264 (Wash skin thoroughly after handling), P280
(Wear protective gloves/clothing/eye protection/face protection).[2]

e Response: P301+P330+P331 (IF SWALLOWED: rinse mouth. Do NOT induce vomiting),
P303+P361+P353 (IF ON SKIN: Take off immediately all contaminated clothing. Rinse skin
with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310
(Immediately call a POISON CENTER or doctor).[2][3]

» Storage: P405 (Store locked up), P406 (Store in corrosive resistant container).[2]
o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][3]

Proactive Safety: Engineering Controls & Personal
Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls, is essential for minimizing
exposure. The hierarchy of controls provides a systematic framework for this approach.
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Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: Hierarchy of Controls, prioritizing the most effective safety measures.

3.1 Engineering Controls The primary engineering control for handling 3-(Bromomethyl)-5-
chlorobenzo[b]thiophene is a properly functioning chemical fume hood.[3] This is critical to
prevent the inhalation of dust or vapors.[3] Workstations must be equipped with readily
accessible eyewash stations and safety showers.[3][7]

3.2 Personal Protective Equipment (PPE) Even with robust engineering controls, a
comprehensive PPE strategy is non-negotiable.

o Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher
splash potential, a face shield should be worn in addition to goggles.[6]
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o Skin Protection: Chemical-resistant gloves, such as nitrile, must be worn.[8] Always inspect
gloves for tears or punctures before use.[6] A lab coat or chemical-resistant apron is required
to protect against skin contact.[9]

» Respiratory Protection: If there is a risk of dust or aerosol generation and engineering
controls are insufficient, a NIOSH-approved respirator with a particulate filter is necessary.
[10]

Standard Operating Procedures for Safe Handling
4.1 Weighing and Transfer

» Preparation: Before handling, ensure the chemical fume hood is operational and the work
area is clear. Confirm that an appropriate spill kit and waste container are readily available.

 Aliquotting: Conduct all weighing and transfer operations within the fume hood to contain any
dust.[3] Use tools like a spatula to minimize dust creation.

» Container Management: Keep the reagent container tightly closed when not in use.[3]
4.2 Dissolution

e Solvent Addition: When dissolving the solid, add the solvent to the reagent slowly to control
any potential exothermic reactions.

o Ventilation: Keep the solution within the fume hood throughout the process.

Reactive Safety: Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pdf.benchchem.com/100/Comprehensive_Safety_and_Handling_Guide_for_2_7_Diethyl_1_benzothiophene.pdf
http://angenechemical.com/sds/32969-26-9.pdf
https://aksci.com/sds/5098EC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC12305DA&productDescription=1-BENZOYBTHIOPHEN-3-YL+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MWP00055DA&productDescription=3-%28BROMOMETHYL%29-5-CHLORO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MWP00055DA&productDescription=3-%28BROMOMETHYL%29-5-CHLORO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure

Exposure

Exposure

Spill

Personnel Exposure

Skin Contact

Remove contaminated clothing.

Rinse with water for 15+ min.

Eye Contact

Rinse with water for 15+ min.

Remove contact lenses.

Seek immediate medical attention.

Report Incident

Inhalation

Move to fresh air.

Seek immediate medical attention.

Chemical Spill

Minor Spill

Absorb with inert material.

Collect in a sealed container for disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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